3-(3-chlorophenyl)-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one
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Description
3-(3-chlorophenyl)-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C18H22ClN3O and its molecular weight is 331.84. The purity is usually 95%.
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Scientific Research Applications
Receptor Ligand Selectivity and Molecular Interaction
Dopamine D4 Receptor Ligands
Research into similar compounds has demonstrated their potential as selective high-affinity ligands for human dopamine D4 receptors, which could have implications for developing treatments for psychiatric disorders. These studies have explored structure-activity relationships to enhance selectivity and affinity for dopamine receptors (Rowley et al., 1997).
CB1 Cannabinoid Receptor Antagonists
Analogs have been studied for their interaction with the CB1 cannabinoid receptor, where detailed molecular docking and interaction analyses have been conducted. These insights are valuable for the development of antagonists for therapeutic use, particularly in conditions where modulation of the CB1 receptor is beneficial (Shim et al., 2002).
Anticancer and Antimicrobial Applications
Anticancer and Antimicrobial Agents
A study on the synthesis and molecular docking of novel compounds incorporating the pyrazole moiety showed promising anticancer and antimicrobial activities. Such compounds could potentially contribute to overcoming microbial resistance to pharmaceutical drugs and offer new avenues for cancer treatment (Katariya et al., 2021).
Molecular Docking and Structure-Activity Relationship
Molecular Docking Studies
The synthesis and study of related compounds have involved molecular docking to assess their interaction with biological targets. These studies help in understanding the potential therapeutic applications of these compounds, focusing on their antibacterial and anticancer properties (Sivakumar et al., 2021).
Properties
IUPAC Name |
3-(3-chlorophenyl)-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN3O/c1-21-11-9-17(20-21)15-5-3-10-22(13-15)18(23)8-7-14-4-2-6-16(19)12-14/h2,4,6,9,11-12,15H,3,5,7-8,10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZBPAHHEACCYBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)C(=O)CCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.